Cas no 2166797-97-1 (2-methyl-N-(oxan-4-yl)propanehydrazide)
2-methyl-N-(oxan-4-yl)propanehydrazide Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-N-(oxan-4-yl)propanehydrazide
- 2166797-97-1
- EN300-1276144
-
- Inchi: 1S/C9H18N2O2/c1-7(2)9(12)11(10)8-3-5-13-6-4-8/h7-8H,3-6,10H2,1-2H3
- InChI Key: XEYVYFXLRDXSDM-UHFFFAOYSA-N
- SMILES: O1CCC(CC1)N(C(C(C)C)=O)N
Computed Properties
- Exact Mass: 186.136827821g/mol
- Monoisotopic Mass: 186.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 55.6Ų
2-methyl-N-(oxan-4-yl)propanehydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1276144-0.05g |
2-methyl-N-(oxan-4-yl)propanehydrazide |
2166797-97-1 | 0.05g |
$612.0 | 2023-06-08 | ||
| Enamine | EN300-1276144-0.1g |
2-methyl-N-(oxan-4-yl)propanehydrazide |
2166797-97-1 | 0.1g |
$640.0 | 2023-06-08 | ||
| Enamine | EN300-1276144-0.25g |
2-methyl-N-(oxan-4-yl)propanehydrazide |
2166797-97-1 | 0.25g |
$670.0 | 2023-06-08 | ||
| Enamine | EN300-1276144-0.5g |
2-methyl-N-(oxan-4-yl)propanehydrazide |
2166797-97-1 | 0.5g |
$699.0 | 2023-06-08 | ||
| Enamine | EN300-1276144-1.0g |
2-methyl-N-(oxan-4-yl)propanehydrazide |
2166797-97-1 | 1g |
$728.0 | 2023-06-08 | ||
| Enamine | EN300-1276144-2.5g |
2-methyl-N-(oxan-4-yl)propanehydrazide |
2166797-97-1 | 2.5g |
$1428.0 | 2023-06-08 | ||
| Enamine | EN300-1276144-5.0g |
2-methyl-N-(oxan-4-yl)propanehydrazide |
2166797-97-1 | 5g |
$2110.0 | 2023-06-08 | ||
| Enamine | EN300-1276144-10.0g |
2-methyl-N-(oxan-4-yl)propanehydrazide |
2166797-97-1 | 10g |
$3131.0 | 2023-06-08 | ||
| Enamine | EN300-1276144-50mg |
2-methyl-N-(oxan-4-yl)propanehydrazide |
2166797-97-1 | 50mg |
$612.0 | 2023-10-01 | ||
| Enamine | EN300-1276144-100mg |
2-methyl-N-(oxan-4-yl)propanehydrazide |
2166797-97-1 | 100mg |
$640.0 | 2023-10-01 |
2-methyl-N-(oxan-4-yl)propanehydrazide Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on 2-methyl-N-(oxan-4-yl)propanehydrazide
Comprehensive Overview of 2-methyl-N-(oxan-4-yl)propanehydrazide (CAS No. 2166797-97-1): Properties, Applications, and Research Insights
The chemical compound 2-methyl-N-(oxan-4-yl)propanehydrazide (CAS No. 2166797-97-1) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. As a hydrazide derivative, this molecule exhibits remarkable versatility, making it a subject of interest for scientists exploring novel bioactive compounds and small-molecule inhibitors. The presence of both methyl and oxan-4-yl groups in its structure contributes to its distinct physicochemical properties, which we will explore in detail throughout this article.
In the context of current research trends, 2-methyl-N-(oxan-4-yl)propanehydrazide aligns with several hot topics in medicinal chemistry, including the development of targeted therapeutics and precision medicine approaches. The compound's molecular scaffold shows promise for modifications that could enhance its binding affinity to specific biological targets. Recent studies have highlighted the importance of such N-substituted hydrazides in drug discovery pipelines, particularly for their potential as enzyme modulators and receptor ligands.
The synthetic pathway for CAS 2166797-97-1 typically involves the condensation reaction between 2-methylpropanehydrazide and oxan-4-amine derivatives. This process yields a compound with improved solubility profile compared to simpler hydrazides, making it particularly valuable for formulation development. Researchers have noted that the tetrahydropyran ring (oxan-4-yl group) contributes to enhanced metabolic stability, a crucial factor in drug design that addresses one of the most common challenges in pharmaceutical development.
From an analytical chemistry perspective, 2-methyl-N-(oxan-4-yl)propanehydrazide presents interesting characteristics for spectroscopic identification. The compound's N-H stretching vibrations in infrared spectroscopy and distinctive proton NMR signals from the methyl groups and tetrahydropyran ring provide clear fingerprints for quality control in synthesis. These analytical features are particularly important for researchers working on structure-activity relationship (SAR) studies, where precise compound characterization is essential.
In material science applications, derivatives of CAS 2166797-97-1 have shown potential as molecular building blocks for advanced materials. The compound's ability to form hydrogen-bonded networks through its hydrazide moiety makes it interesting for designing supramolecular architectures. This property aligns with growing interest in smart materials and self-assembling systems, areas that have seen exponential growth in research publications and patent applications in recent years.
The safety profile of 2-methyl-N-(oxan-4-yl)propanehydrazide has been investigated in preliminary studies, with results suggesting it falls within standard handling procedures for research chemicals. However, as with all organic compounds, proper laboratory safety protocols should be followed during handling and storage. The compound's stability under various conditions has been a subject of particular interest, with studies indicating good thermal stability up to moderate temperatures, an important consideration for industrial applications.
Looking toward future applications, researchers are particularly excited about the potential of 2166797-97-1 derivatives in catalysis and asymmetric synthesis. The compound's structure offers multiple sites for modification, allowing for the creation of chiral ligands and organocatalysts. This aligns perfectly with the pharmaceutical industry's growing demand for stereoselective synthesis methods to produce enantiomerically pure drugs, a market projected to grow significantly in the coming decade.
For researchers interested in sourcing 2-methyl-N-(oxan-4-yl)propanehydrazide, it's important to note that several specialty chemical suppliers now list this compound in their catalogs. The availability of high-purity samples (typically ≥95% by HPLC) has facilitated more extensive biological testing and property characterization. Some suppliers also offer custom synthesis services for structural analogs, enabling medicinal chemistry teams to explore SAR more efficiently.
In conclusion, CAS 2166797-97-1 represents an intriguing case study in modern chemical research, bridging multiple disciplines from medicinal chemistry to materials science. Its balanced combination of lipophilicity and hydrogen-bonding capacity, coupled with the synthetic flexibility of its core structure, ensures that this compound will likely remain a valuable tool for researchers across various fields. As investigation into its properties and applications continues, we anticipate seeing more innovative uses for this versatile hydrazide derivative in both academic and industrial settings.
2166797-97-1 (2-methyl-N-(oxan-4-yl)propanehydrazide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)